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Compound of Interest

Compound Name: Potassium tellurite

Cat. No.: B1213497

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of potassium tellurite (K2TeOs) powder. The information is compiled from
various chemical data sources to assist researchers and professionals in its safe handling,
storage, and application.

Qualitative Description: Physical Appearance

Potassium tellurite is an inorganic compound that typically presents as a white to off-white
solid.[1][2][3] It is commonly available in the form of a granular powder or as white, hygroscopic
crystals.[2][4][5][6] Its hygroscopic nature means it readily absorbs moisture from the
atmosphere, and therefore requires storage in tightly sealed containers in a cool, dry place.[5]
[7] The compound is generally described as odorless.[7][8]

When dissolved in water, a 1% aqueous solution is typically clear and colorless to slightly hazy
or faint yellow.[9][10]

Quantitative Physical and Chemical Data

The key physical and chemical properties of potassium tellurite are summarized in the table
below for easy reference.
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Property Value Citations
Chemical Formula K2TeOs [1][6]
Molecular Weight 253.79 g/mol [1][2][11]

White to off-white crystalline
Appearance solid, powder, or granular [1112]161112][13]
powder.[1][2][6][12][13]

Melting Point Decomposes at 460—470 °C [11121141171

Very soluble.[4][7][14] Specific

o values: 8.8 g/100g at 0°C, 27.5
Solubility in Water [A151171114]

g/100g at 20°C, 50.4 g/100g at

30°C.[4][5]

~11.3 (100 g/L solution at

pH 25°C) [°]

The broader class of alkali
tellurites can form various
complex crystal structures,
Crystal Structure o ] [15][16][17][18]
often monoclinic systems with
linked tellurite rings or chains.

[15][16][17][18]

Experimental Protocols

The determination of the physical properties listed above follows standard laboratory
procedures:

o Melting Point: Determined using a calibrated melting point apparatus. The sample is heated
at a controlled rate, and the temperature range from the onset of melting to complete
liquefaction (or decomposition) is recorded. For a substance like potassium tellurite that
decomposes, the temperature at which decomposition begins is noted.

o Solubility: Measured by preparing a saturated solution at a specific temperature. A known
volume of the solvent (e.g., water) is saturated with the solute (potassium tellurite), and the

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://heegermaterials.com/semiconductor-materials/2326-potassium-tellurite-k2teo3-cas-7790-58-1.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/p0677
https://heegermaterials.com/semiconductor-materials/2326-potassium-tellurite-k2teo3-cas-7790-58-1.html
https://www.macschem.us/lab-other-analytical-reagents/potassium-tellurite-7790-58-1/
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-tellurite
https://heegermaterials.com/semiconductor-materials/2326-potassium-tellurite-k2teo3-cas-7790-58-1.html
https://www.macschem.us/lab-other-analytical-reagents/potassium-tellurite-7790-58-1/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/p0677
https://www.funcmater.com/potassium-tellurite-uses-advantages.html
https://en.wikipedia.org/wiki/Potassium_tellurite
https://heegermaterials.com/semiconductor-materials/2326-potassium-tellurite-k2teo3-cas-7790-58-1.html
https://www.macschem.us/lab-other-analytical-reagents/potassium-tellurite-7790-58-1/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/p0677
https://www.funcmater.com/potassium-tellurite-uses-advantages.html
https://en.wikipedia.org/wiki/Potassium_tellurite
https://heegermaterials.com/semiconductor-materials/2326-potassium-tellurite-k2teo3-cas-7790-58-1.html
https://www.macschem.us/lab-other-analytical-reagents/potassium-tellurite-7790-58-1/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3702871.aspx
https://www.espimetals.com/index.php/msds/625-Potassium%20Tellurite
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3702871.aspx
https://www.espimetals.com/index.php/msds/625-Potassium%20Tellurite
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1137392.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3702871.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3702871.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3702871.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3702871.htm
https://www.espimetals.com/index.php/msds/625-Potassium%20Tellurite
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1137392.aspx
https://www.oxfordlabfinechem.com/product-details.php?id=2303&name=potassium-tellurite-hydrate
https://pubs.acs.org/doi/10.1021/ic970497m
https://pubs.acs.org/doi/pdf/10.1021/ic970497m
https://acs.figshare.com/collections/Crystal_Structures_of_Potassium_Tetratellurite_K_sub_2_sub_Te_sub_4_sub_O_sub_9_sub_and_Potassium_Ditellurite_K_sub_2_sub_Te_sub_2_sub_O_sub_5_sub_and_Structural_Trends_in_Solid_Alkali_Tellurites/3338805
https://www.researchgate.net/publication/250533945_ChemInform_Abstract_Crystal_Structures_of_Potassium_Tetratellurite_K2Te4O9_and_Potassium_Ditellurite_K2Te2O5_and_Structural_Trends_in_Solid_Alkali_Tellurites
https://pubs.acs.org/doi/10.1021/ic970497m
https://pubs.acs.org/doi/pdf/10.1021/ic970497m
https://acs.figshare.com/collections/Crystal_Structures_of_Potassium_Tetratellurite_K_sub_2_sub_Te_sub_4_sub_O_sub_9_sub_and_Potassium_Ditellurite_K_sub_2_sub_Te_sub_2_sub_O_sub_5_sub_and_Structural_Trends_in_Solid_Alkali_Tellurites/3338805
https://www.researchgate.net/publication/250533945_ChemInform_Abstract_Crystal_Structures_of_Potassium_Tetratellurite_K2Te4O9_and_Potassium_Ditellurite_K2Te2O5_and_Structural_Trends_in_Solid_Alkali_Tellurites
https://www.benchchem.com/product/b1213497?utm_src=pdf-body
https://www.benchchem.com/product/b1213497?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

concentration of the dissolved solute is then determined by analytical methods, such as
titration or gravimetric analysis after evaporating the solvent.

e pH: Measured using a calibrated pH meter on an aqueous solution of a specified
concentration (e.g., 100 g/L).

o Crystal Structure: Determined using advanced techniques like X-ray crystallography. This
method involves passing X-rays through a single crystal of the substance and analyzing the
resulting diffraction pattern to determine the precise arrangement of atoms in the crystal
lattice.

Visualizations
Chemical Composition of Potassium Tellurite

The following diagram illustrates the basic chemical composition of potassium tellurite,
showing the constituent ions that form the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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